Cas no 1245623-18-0 (tert-butyl (3-hydroxy-1-(3-(trifluoromethyl)phenyl)propyl)carbamate)
tert-butyl (3-hydroxy-1-(3-(trifluoromethyl)phenyl)propyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (3-hydroxy-1-(3-(trifluoromethyl)phenyl)propyl)carbamate
- tert-butyl N-{3-hydroxy-1-[3-(trifluoromethyl)phenyl]propyl}carbamate
- SCHEMBL10217145
- EN300-7548202
- 1245623-18-0
- tert-Butyl {3-hydroxy-1-[3-(trifluoromethyl)phenyl]propyl}carbamate
-
- Inchi: 1S/C15H20F3NO3/c1-14(2,3)22-13(21)19-12(7-8-20)10-5-4-6-11(9-10)15(16,17)18/h4-6,9,12,20H,7-8H2,1-3H3,(H,19,21)
- InChI Key: PSGQJVRKBGOYKC-UHFFFAOYSA-N
- SMILES: C(C1C=CC=C(C(F)(F)F)C=1)(CCO)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 319.13952799g/mol
- Monoisotopic Mass: 319.13952799g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 58.6Ų
tert-butyl (3-hydroxy-1-(3-(trifluoromethyl)phenyl)propyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7548202-0.05g |
tert-butyl N-{3-hydroxy-1-[3-(trifluoromethyl)phenyl]propyl}carbamate |
1245623-18-0 | 95% | 0.05g |
$948.0 | 2024-05-23 | |
| Enamine | EN300-7548202-0.1g |
tert-butyl N-{3-hydroxy-1-[3-(trifluoromethyl)phenyl]propyl}carbamate |
1245623-18-0 | 95% | 0.1g |
$993.0 | 2024-05-23 | |
| Enamine | EN300-7548202-0.25g |
tert-butyl N-{3-hydroxy-1-[3-(trifluoromethyl)phenyl]propyl}carbamate |
1245623-18-0 | 95% | 0.25g |
$1038.0 | 2024-05-23 | |
| Enamine | EN300-7548202-0.5g |
tert-butyl N-{3-hydroxy-1-[3-(trifluoromethyl)phenyl]propyl}carbamate |
1245623-18-0 | 95% | 0.5g |
$1084.0 | 2024-05-23 | |
| Enamine | EN300-7548202-1.0g |
tert-butyl N-{3-hydroxy-1-[3-(trifluoromethyl)phenyl]propyl}carbamate |
1245623-18-0 | 95% | 1.0g |
$1129.0 | 2024-05-23 | |
| Enamine | EN300-7548202-2.5g |
tert-butyl N-{3-hydroxy-1-[3-(trifluoromethyl)phenyl]propyl}carbamate |
1245623-18-0 | 95% | 2.5g |
$2211.0 | 2024-05-23 | |
| Enamine | EN300-7548202-5.0g |
tert-butyl N-{3-hydroxy-1-[3-(trifluoromethyl)phenyl]propyl}carbamate |
1245623-18-0 | 95% | 5.0g |
$3273.0 | 2024-05-23 | |
| Enamine | EN300-7548202-10.0g |
tert-butyl N-{3-hydroxy-1-[3-(trifluoromethyl)phenyl]propyl}carbamate |
1245623-18-0 | 95% | 10.0g |
$4852.0 | 2024-05-23 |
tert-butyl (3-hydroxy-1-(3-(trifluoromethyl)phenyl)propyl)carbamate Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
Additional information on tert-butyl (3-hydroxy-1-(3-(trifluoromethyl)phenyl)propyl)carbamate
tert-butyl (3-hydroxy-1-(3-(trifluoromethyl)phenyl)propyl)carbamate (CAS No. 1245623-18-0): A Comprehensive Overview
In the realm of organic chemistry and pharmaceutical research, tert-butyl (3-hydroxy-1-(3-(trifluoromethyl)phenyl)propyl)carbamate (CAS No. 1245623-18-0) has emerged as a compound of significant interest. This molecule, characterized by its carbamate backbone and trifluoromethyl substituent, is widely utilized in medicinal chemistry and drug development. Its unique structural features, including the tert-butyl protecting group and hydroxypropyl chain, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly drawn to its potential applications in targeting G-protein-coupled receptors (GPCRs) and modulating enzymatic activity, aligning with current trends in precision medicine.
The trifluoromethyl group (-CF3) in this compound is a hotspot in modern drug design due to its ability to enhance metabolic stability and binding affinity. This aligns with the growing demand for fluorinated pharmaceuticals, a topic frequently searched in AI-driven drug discovery platforms. The carbamate moiety further contributes to its utility as a prodrug or peptide mimic, addressing challenges in bioavailability—a key concern in recent PubMed and Google Scholar queries. Moreover, the tert-butyl group offers steric protection, a feature often explored in covalent inhibitor development, a trending subject in oncology research.
From a synthetic perspective, CAS No. 1245623-18-0 is pivotal in multistep organic synthesis. Its hydroxypropyl segment allows for further functionalization, such as etherification or esterification, meeting the needs of combinatorial chemistry libraries. This adaptability resonates with the rise of fragment-based drug discovery (FBDD), a technique dominating recent ACS (American Chemical Society) publications. Additionally, the compound’s chiral center at the 3-position opens doors for enantioselective catalysis, a field gaining traction in green chemistry forums.
Beyond its chemical attributes, tert-butyl (3-hydroxy-1-(3-(trifluoromethyl)phenyl)propyl)carbamate is also relevant to neuropharmacology. The phenylpropyl scaffold is structurally akin to ligands for dopamine and serotonin receptors, linking it to searches on CNS drug development and neurodegenerative disease therapeutics. This connection underscores its potential in addressing Parkinson’s disease and depression, topics frequently queried in AI-powered literature reviews.
In conclusion, CAS No. 1245623-18-0 exemplifies the intersection of structural ingenuity and therapeutic potential. Its design caters to contemporary demands for targeted drug delivery and sustainable synthesis, making it a staple in both academic and industrial research. As the scientific community continues to explore fluorine chemistry and carbamate-based prodrugs, this compound will undoubtedly remain a focal point in cutting-edge studies.
1245623-18-0 (tert-butyl (3-hydroxy-1-(3-(trifluoromethyl)phenyl)propyl)carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)